![molecular formula C17H22Cl2N2O B6269871 (2r,4s)-5-{2-chlorobicyclo[4.2.0]octa-1(6),2,4-triene-7-carbonyl}-5-azaspiro[3.5]nonan-2-amine hydrochloride CAS No. 2418630-19-8](/img/no-structure.png)
(2r,4s)-5-{2-chlorobicyclo[4.2.0]octa-1(6),2,4-triene-7-carbonyl}-5-azaspiro[3.5]nonan-2-amine hydrochloride
Description
The compound is a complex organic molecule with multiple functional groups. It includes a bicyclic structure (bicyclo[4.2.0]octa-1(6),2,4-triene), a carbonyl group (-CO-), an amine group (-NH2), and a hydrochloride group (-HCl). The presence of these functional groups suggests that the compound could participate in a variety of chemical reactions .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a bicyclic structure. The exact structure would depend on the specific arrangement and orientation of these groups in the molecule .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions due to the presence of multiple reactive functional groups. For example, the amine group could participate in acid-base reactions, the carbonyl group could undergo addition reactions, and the bicyclic structure could undergo ring-opening reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific molecular structure. For example, the presence of polar functional groups like the amine and carbonyl groups could make the compound soluble in polar solvents. The compound’s melting and boiling points, density, and other physical properties would depend on the strength of the intermolecular forces in the compound .Mechanism of Action
The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, the mechanism of action would depend on how the compound interacts with biological targets in the body. Unfortunately, without specific information on the intended use of this compound, it’s difficult to predict its mechanism of action .
Future Directions
The future research directions for this compound would depend on its potential applications. If it has medicinal properties, future research could focus on optimizing its synthesis, improving its efficacy, and testing its safety in clinical trials. If it has potential industrial applications, future research could focus on scaling up its production and finding new uses for the compound .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the conversion of a bicyclic compound to a spirocyclic compound through a series of reactions. The final product is obtained as a hydrochloride salt.", "Starting Materials": [ "2-chlorobicyclo[4.2.0]octa-1(6),2,4-triene-7-carboxylic acid", "2-amino-5-azaspiro[3.5]nonane", "thionyl chloride", "triethylamine", "sodium bicarbonate", "hydrochloric acid", "diethyl ether", "methanol" ], "Reaction": [ "The starting material 2-chlorobicyclo[4.2.0]octa-1(6),2,4-triene-7-carboxylic acid is converted to its acid chloride using thionyl chloride and triethylamine as a catalyst.", "The acid chloride is then reacted with 2-amino-5-azaspiro[3.5]nonane in the presence of sodium bicarbonate to form the desired spirocyclic compound.", "The crude product is purified by recrystallization from methanol to obtain the pure compound.", "The final product is obtained as a hydrochloride salt by treating the compound with hydrochloric acid in diethyl ether." ] } | |
CAS RN |
2418630-19-8 |
Molecular Formula |
C17H22Cl2N2O |
Molecular Weight |
341.3 |
Purity |
87 |
Origin of Product |
United States |
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